Cas no 641-77-0 (21-Deoxy Cortisol)

• Product Name: 21-Deoxy Cortisol
• CAS No: 641-77-0
• MF: C₂₁H₃₀O₄
• MW: 346.460506916046
• CID: 506404
• PubChem ID: 92827
• Update Time: 2025-04-19

21-Deoxy Cortisol Chemical and Physical Properties

Names and Identifiers

• Pregn-4-ene-3,20-dione,11,17-dihydroxy-, (11b)-
• 11BETA,17ALPHA-DIHYDROXY-4-PREGNENE-3,20-DIONE
• 21-Deoxy Cortisol
• 21-Deoxycortisol solution
• 4-PREGNEN-11B,17A-DIOL-3,20-DIONE
• 21 DEOXYCORTISOL 21-DESOXYCORTISOL
• 21-Dehydrohydrocortisone
• 21-Deoxyhydrocortisone
• 21-DESOXYCORTISOL
• 4-Pregnen-11,17a-diol-3,20-dione-d8
• 4-pregnene-11-B-17-A-diol-3-20-dione
• 11beta,17-Dihydroxypregn-4-ene-3,20-dione (Oxenol)
• 11.BETA.,17-DIHYDROXYPREGN-4-ENE-3,20-DIONE
• 11beta,17-dihydroxyprogesterone
• HYDROCORTISONE IMPURITY L [EP IMPURITY]
• XZ1JYU14MZ
• CHEBI:28697
• 4-Pregnen-11-beta,17-diol-3,20-dione
• (1R,3aS,3bS,9aR,9bS,10S,11aS)-1-acetyl-1,10-dihydroxy-9a,11a-dimethyl-1,2,3,3a,3b,4,5,8,9,9a,9b,10,11,11a-tetradecahydro-7H-cyclopenta[a]phenanthren-7-one
• 11beta,17-dihydroxypregn-4-ene-3,20-dione
• 4-Pregnene-11beta,17alpha-diol-3,20-dione
• NS00014778
• 11beta,17alpha-Dihydroxyprogesterone
• HY-113405
• HMS2235F11
• Pregn-4-ene-3,20-dione, 11,17-dihydroxy-, (11.beta.)-
• 11.BETA.,17.ALPHA.-DIHYDROXYPREGN-4-ENE-3,20-DIONE
• 11.BETA.,17.ALPHA.-DIHYDROXYPROGESTERONE
• LMST02030195
• 21-Deoxycortisol
• pregn-4-ene-11beta,17alpha-diol-3,20-dione
• CHEMBL1527439
• G79752
• 11beta,17alpha-Dihydroxypregn-4-ene-3,20-dione
• Opera_ID_1875
• PD130862
• MLS000028688
• Pregn-4-ene-11beta-17alpha-diol-3-20-dione
• 2A30EDDE-FAB3-4B14-BB2C-5ADD955FD9AB
• 641-77-0
• (8S,9S,10R,11S,13S,14S,17R)-17-acetyl-11,17-dihydroxy-10,13-dimethyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-one
• AKOS027378804
• CS-0059349
• SCHEMBL139279
• DTXSID101044501
• SMR000058692
• C05497
• 11-beta,17-alpha-Dihydroxypregn-4-ene-3,20-dione
• (8S,9S,10R,11S,13S,14S,17R)-17-Acetyl-11,17-dihydroxy-10,13-dimethyl-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3(2H)-one
• EINECS 211-375-7
• OXENOL
• MLS001148457
• UNII-XZ1JYU14MZ

• Inchi： 1S/C21H30O4/c1-12(22)21(25)9-7-16-15-5-4-13-10-14(23)6-8-19(13,2)18(15)17(24)11-20(16,21)3/h10,15-18,24-25H,4-9,11H2,1-3H3/t15-,16-,17-,18+,19-,20-,21-/m0/s1
• InChI Key： LCZBQMKVFQNSJR-UJPCIWJBSA-N
• SMILES： O[C@]1(C(C)=O)CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3[C@H](C[C@@]21C)O)=O

Computed Properties

• Exact Mass: 346.21400
• Monoisotopic Mass: 346.21440943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Flash Point: 9℃
• PSA: 74.60000
• LogP: 2.80920

21-Deoxy Cortisol Security Information

• Hazardous Material transportation number：UN1230 - class 3 - PG 2 - Methanol, solution
• Hazard Category Code： 11-23/24/25-39/23/24/25
• Safety Instruction： 7-16-36/37-45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives